Cas no 1355230-37-3 (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde)

• Product Name: 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde
• CAS No: 1355230-37-3
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 5060760
• Update Time: 2025-06-08

6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde
• 6-(3,4-Dihydro-1H-isoquinolin-2-yl)-4-methyl-pyridine-3-carbaldehyde

• Inchi： 1S/C16H16N2O/c1-12-8-16(17-9-15(12)11-19)18-7-6-13-4-2-3-5-14(13)10-18/h2-5,8-9,11H,6-7,10H2,1H3
• InChI Key： RXALAVTTYXYKES-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1C)N1CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2.7
• Topological Polar Surface Area: 33.2

Additional information on 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde

Introduction to 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde (CAS No. 1355230-37-3)

6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by the CAS number 1355230-37-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of both a 3,4-dihydroisoquinoline moiety and a nicotinaldehyde group in its molecular framework suggests potential interactions with various biological targets, which has prompted extensive investigation into its pharmacological properties.

The 3,4-dihydroisoquinoline scaffold is well-known for its role in medicinal chemistry, particularly in the development of bioactive molecules that target neurological and cardiovascular systems. This structural motif is frequently encountered in natural products and has been extensively studied for its ability to modulate enzyme activity and receptor binding. In contrast, the nicotinaldehyde component introduces a reactive aldehyde group, which can participate in covalent binding interactions or serve as a precursor for further chemical modifications. The combination of these two pharmacophores in 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde creates a versatile platform for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have indicated that the 3,4-dihydroisoquinoline ring can interact with aromatic pockets in protein targets, while the nicotinaldehyde moiety may engage in hydrogen bonding or form Schiff base adducts. These interactions are critical for understanding the compound's mechanism of action and optimizing its pharmacological profile. The structural flexibility offered by this molecule allows for fine-tuning of its biological activity through structural analogs, making it an attractive candidate for further development.

In vitro studies have begun to elucidate the potential therapeutic applications of 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde. Initial research has shown promising results in models of neurodegenerative diseases, where the compound demonstrates inhibitory effects on key enzymes involved in pathogenesis. Additionally, its interaction with receptors such as the nicotinic acetylcholine receptor has been explored, suggesting potential benefits in conditions related to cholinergic dysfunction. These findings align with the growing interest in isoquinoline derivatives as therapeutic agents.

The synthesis of 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde presents both challenges and opportunities for synthetic chemists. The construction of the 3,4-dihydroisoquinoline core requires multi-step organic transformations, often involving cyclization reactions and functional group interconversions. The introduction of the nicotinaldehyde group at the appropriate position demands precise control over reaction conditions to avoid side products. Despite these challenges, recent advances in synthetic methodologies have streamlined the preparation of this compound, enabling more efficient access to analogs for medicinal chemistry investigations.

One of the most compelling aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein targets complexed with isoquinoline derivatives have provided valuable insights into binding interactions at an atomic level. These structures have guided the design of optimized analogs with enhanced potency and selectivity. For instance, modifications to the nicotinaldehyde moiety have been explored to improve solubility and metabolic stability while maintaining biological activity. Such efforts are crucial for translating preclinical findings into clinical applications.

The role of computational tools in analyzing 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict conformational changes and electronic properties relevant to its biological function. These studies have helped researchers understand how subtle modifications can influence binding affinity and pharmacokinetic properties. Moreover, virtual screening techniques have accelerated the identification of lead compounds by systematically evaluating large libraries of analogs based on their predicted interactions with biological targets.

Future directions in research on this compound include exploring its potential as an intermediate in drug development pipelines. The modular nature of its structure allows for easy derivatization into more complex molecules with tailored properties. Additionally, investigating its role in disease models will provide further validation of its therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to fully realize the promise of this compound as a lead entity or building block for novel therapeutics.

In conclusion,6-(3,4-Dihydroisoquinolin-2(1H)-yl)-4-methylnicotinaldehyde (CAS No. 1355230-37-3) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic implications. Its unique combination of pharmacophores makes it a valuable tool for drug discovery efforts aimed at addressing neurological and other challenging diseases. As research continues to uncover new insights into its biology and chemistry,this compound is poised to play an important role in future medical advancements.